Cas no 1361558-91-9 (2-Chloro-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361558-91-9
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4968059
• Update Time: 2025-05-21

2-Chloro-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-7-3-5(4-8(14)10(7)15)6-1-2-9(12(17,18)19)20-11(6)16/h1-4H
• InChI Key： JBBWRLCJVORJAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=N1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

2-Chloro-3-(3,4,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine

The compound 2-Chloro-3-(3,4,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine, with CAS No. 1361558-91-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms and a trifluoromethyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers and nanomaterials. The trifluoromethyl group, in particular, has been shown to enhance the thermal stability and chemical resistance of materials derived from this compound. This makes it an attractive candidate for applications in extreme environments, such as aerospace and automotive industries.

In the realm of pharmaceuticals, this compound has been investigated for its potential as a bioisostere. Bioisosteres are structural analogs of biologically active compounds that can retain or enhance their pharmacological properties. By replacing certain groups in existing drugs with those from this compound, researchers aim to develop more effective and less toxic therapeutic agents. Recent findings suggest that this approach could lead to novel treatments for conditions such as cancer and neurodegenerative diseases.

The synthesis of 2-Chloro-3-(3,4,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination of aromatic rings and the introduction of the trifluoromethyl group via electrophilic substitution. These reactions are typically carried out under inert atmospheres to ensure high yields and purity. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its increasing demand in various industries.

In addition to its chemical synthesis, this compound has also been studied for its environmental impact. Researchers have assessed its biodegradability and potential toxicity to aquatic organisms. Initial results indicate that while it is not inherently toxic at low concentrations, its persistence in the environment necessitates careful handling and disposal practices. These findings underscore the importance of sustainable practices in the production and use of such compounds.

The versatility of 2-Chloro-3-(3,4,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine lies in its ability to serve as a versatile platform for further chemical modifications. By altering substituents on the pyridine ring or introducing additional functional groups, chemists can tailor its properties for specific applications. This adaptability has made it a valuable tool in drug discovery programs and material science research.

In conclusion, 2-Chloro-3-(3,4,5-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine (CAS No. 1361558-91-9) is a compound with significant potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond.